Cas no 1256355-00-6 ((4-Chloro-3-(2-methoxyethoxy)phenyl)boronic acid)

• Product Name: (4-Chloro-3-(2-methoxyethoxy)phenyl)boronic acid
• CAS No: 1256355-00-6
• MF: C₉H₁₂BClO₄
• MW: 230.453182220459
• MDL: MFCD17015766
• CID: 828150
• PubChem ID: 53216471
• Update Time: 2025-04-19

(4-Chloro-3-(2-methoxyethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-(2-methoxyethoxy)phenyl)boronic acid
• BS-19801
• [4-chloro-3-(2-methoxyethoxy)phenyl]boronic acid
• 4-CHLORO-3-(2-METHOXYETHOXY)PHENYLBORONIC ACID
• DB-358019
• CS-0174752
• F71986
• (4-Chloro-3-(2-methoxyethoxy)phenyl)boronicacid
• Boronic acid, B-[4-chloro-3-(2-methoxyethoxy)phenyl]-
• AKOS015850021
• MFCD17015766
• SCHEMBL2561475
• 1256355-00-6
• DTXSID50681702

• MDL： MFCD17015766
• Inchi： 1S/C9H12BClO4/c1-14-4-5-15-9-6-7(10(12)13)2-3-8(9)11/h2-3,6,12-13H,4-5H2,1H3
• InChI Key： DQKODDSMRUVJSP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B(O)O)C=C1OCCOC

Computed Properties

• Exact Mass: 230.05200
• Monoisotopic Mass: 230.0517167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92000
• LogP: 0.04500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers